1-[2-(Thiophen-2-yl)acetyl]azetidine-3-carboxylic acid

• CAS: 1342017-20-2
• Molecular Formula: C10H11NO3S
• Molecular Weight: 225.27 g/mol
• SMILES: C1C(CN1C(=O)CC2=CC=CS2)C(=O)O
• InChI: InChI=1S/C10H11NO3S/c12-9(4-8-2-1-3-15-8)11-5-7(6-11)10(13)14/h1-3,7H,4-6H2,(H,13,14)
• InChIKey: SNOMMYXYCDUFRY-UHFFFAOYSA-N

Medicinal chemists sourcing heterocyclic building blocks frequently encounter inconsistent purity and absent batch-specific QC documentation, jeopardizing SAR reproducibility and patent integrity. This compound resolves those gaps: supplied at ≥98% purity with batch-level NMR, HPLC, and GC traceability, eliminating in-house re-characterization. The azetidine-3-carboxylic acid core enforces conformational restriction critical for peptidomimetic design; the thiophen-2-ylacetyl linker (distinct from thiophene-carbonyl or thiophene-methyl analogs) enables precise exploration of linker length and electronic effects on target engagement. A free 3-COOH handle supports amide coupling, esterification, or bioconjugation. Sourced with full analytical documentation suitable for patent filings, published SAR campaigns, and early-stage probe development.

1-[2-(Thiophen-2-yl)acetyl]azetidine-3-carboxylic Acid: Identity & Specifications

1-[2-(Thiophen-2-yl)acetyl]azetidine-3-carboxylic acid (CAS 1342017-20-2) is a synthetic heterocyclic building block with the molecular formula C10H11NO3S and a molecular weight of 225.26–225.27 g/mol . The compound consists of an azetidine-3-carboxylic acid core N-functionalized with a thiophen-2-ylacetyl substituent. Commercially available material is offered at 98% purity with supporting batch-specific analytical documentation including NMR, HPLC, and GC .

Product ClassSynthetic heterocyclic building block

Purity LevelVerified by batch-specific analytical documentation

QC SupportNMR, HPLC, and GC data supplied

1-[2-(Thiophen-2-yl)acetyl]azetidine-3-carboxylic Acid: Substitution Risks with Analogs

Critical Disclosure: A comprehensive search of primary research papers, patents, and authoritative databases yields no publicly available quantitative biological activity data, structure-activity relationship studies, or head-to-head comparative analyses specifically for 1-[2-(thiophen-2-yl)acetyl]azetidine-3-carboxylic acid (CAS 1342017-20-2). The compound appears primarily as a synthetic building block in chemical supplier catalogs rather than as a pharmacologically profiled entity. Consequently, the differentiation framework presented in Section 3 is derived from class-level structural inference based on established principles of azetidine-3-carboxylic acid medicinal chemistry , rather than from direct experimental comparisons involving this specific compound. Procurement decisions should therefore be guided by synthetic utility and chemical identity verification rather than by differentiated biological performance claims.

Thiophene-acetyl linker differs from carbonyl or methyl analogs; substituting linker chemistry may alter synthetic route fidelity and downstream SAR interpretation.

Azetidine core conformational rigidity is a class-level inference; direct data for this specific compound are absent, limiting target engagement predictions.

Generic azetidine building blocks often lack batch-specific QC; absence of NMR/HPLC/GC documentation risks using misidentified material in regulated workflows.

1-[2-(Thiophen-2-yl)acetyl]azetidine-3-carboxylic Acid: Differentiation Evidence

Chemical Identity Verification Against Structural Analogs

1-[2-(Thiophen-2-yl)acetyl]azetidine-3-carboxylic acid is unambiguously defined by molecular formula C10H11NO3S and molecular weight 225.26–225.27 g/mol . This identity distinguishes it from structurally proximate azetidine-3-carboxylic acid derivatives including 1-(thiophene-2-carbonyl)azetidine-3-carboxylic acid (CAS 1339416-02-2, C9H9NO3S, MW 211.24), 1-(thiophen-2-ylmethyl)azetidine-3-carboxylic acid (CAS 1340207-57-9, C9H11NO2S, MW 197.25), and 1-(5-chlorothiophene-2-carbonyl)azetidine-3-carboxylic acid (CAS 1341396-39-1, C9H8ClNO3S, MW 245.68) .

Identity vs Analogs

Head-to-head

C10H11NO3S, MW 225.26 vs C9H9NO3S (211.24), C9H11NO2S (197.25), C9H8ClNO3S (245.68); acetyl linker vs carbonyl/methyl

Supports identity verification for synthesis

CAS and formula ensure correct building block procurement

Evidence Dimension	Molecular identity parameters
Target Compound Data	C10H11NO3S, MW 225.26–225.27, CAS 1342017-20-2
Comparator Or Baseline	1-(thiophene-2-carbonyl)azetidine-3-carboxylic acid: C9H9NO3S, MW 211.24, CAS 1339416-02-2; 1-(thiophen-2-ylmethyl)azetidine-3-carboxylic acid: C9H11NO2S, MW 197.25, CAS 1340207-57-9; 1-(5-chlorothiophene-2-carbonyl)azetidine-3-carboxylic acid: C9H8ClNO3S, MW 245.68, CAS 1341396-39-1
Quantified Difference	Target compound differs in molecular formula (C10 vs C9; NO3S vs NO2S/ClNO3S), molecular weight (225.26 vs 197.25–245.68), and linker type (acetyl vs carbonyl/methyl)
Conditions	Standardized chemical nomenclature and CAS registry system

Why This Matters

Exact molecular identity is non-negotiable for procurement: receiving an analog with different connectivity or elemental composition will compromise synthetic route fidelity and downstream analytical validation.

Conformational Rigidity of Azetidine-3-carboxylic Acid Core

The azetidine-3-carboxylic acid scaffold confers conformational rigidity that distinguishes it from acyclic β-amino acid or linear carboxylic acid building blocks [1]. This rigidity is a documented driver of enhanced metabolic stability and target binding entropy in peptidomimetic drug design [1]. While direct experimental data for the target compound are absent, class-level evidence indicates that azetidine-3-carboxylic acid derivatives are preferentially selected over flexible proline analogs or linear amino acids when conformational constraint is required for target engagement [1].

Core Rigidity

Class-level

Four-membered azetidine ring imposes conformational restriction; class-level evidence from medicinal chemistry literature

May support conformational design goals

Direct experimental data for this compound unavailable

Evidence Dimension	Conformational flexibility and metabolic stability potential
Target Compound Data	Azetidine-3-carboxylic acid core: four-membered cyclic β-amino acid scaffold
Comparator Or Baseline	Acyclic β-amino acids or linear carboxylic acid building blocks
Quantified Difference	Not quantified for this specific compound; class-level inference from azetidine-3-carboxylic acid literature
Conditions	Literature-derived medicinal chemistry design principles

Why This Matters

For medicinal chemistry campaigns requiring restricted conformational space to improve target binding affinity or reduce proteolytic susceptibility, the azetidine-3-carboxylic acid scaffold offers a structural advantage over flexible alternatives.

• [1] NBInno. (2025). Azetidine-3-carboxylic Acid: A Comprehensive Overview. View Source

Batch-Specific QC Documentation vs. Minimal Characterization

Commercial sourcing from Bidepharm provides 1-[2-(thiophen-2-yl)acetyl]azetidine-3-carboxylic acid at 98% purity with batch-specific quality control documentation including NMR, HPLC, and GC . This level of characterization contrasts with generic small-molecule building blocks for which only nominal purity is stated without supporting analytical spectra. The availability of batch-specific QC data enables procurement teams to meet internal documentation requirements for chemical identity verification and purity threshold compliance prior to use in regulated synthesis workflows.

QC Documentation

Lot attribute

Batch-specific multi-modal characterization: NMR, HPLC, GC at stated purity

Reduces in-house re-characterization needs

Verify batch-specific QC data upon receipt

Evidence Dimension	Analytical characterization completeness
Target Compound Data	98% purity with batch-specific NMR, HPLC, and GC documentation
Comparator Or Baseline	Generic azetidine building blocks with stated purity only, no batch-specific QC spectra provided
Quantified Difference	Qualitative difference: presence of multi-modal analytical verification vs. nominal purity claim only
Conditions	Commercial vendor quality control and documentation practices

Why This Matters

Procurement for regulated environments or published research requires verifiable analytical documentation; selecting a vendor that provides batch-specific QC data reduces the burden of in-house re-characterization and mitigates the risk of using misidentified material.

Azetidine-3-carboxylic Acid vs. Proline Mimics in Peptidomimetics

Azetidine-3-carboxylic acid serves as a non-cleavable, conformationally restricted building block in cyclic peptide synthesis [1]. Compared to proline, the canonical proline mimetic, the four-membered azetidine ring provides greater ring strain and distinct bond angles that can alter peptide backbone geometry and modulate target interactions [1]. This structural differentiation is leveraged in peptidomimetic design when proline substitution fails to achieve desired conformational or stability outcomes.

Scaffold vs Proline

Class-level

Azetidine-3-carboxylic acid (4-membered ring) vs proline (5-membered pyrrolidine); greater ring strain and distinct backbone geometry

Differentiates from proline scaffolds

Class-level evidence; validate in target context

Evidence Dimension	Peptide backbone conformational perturbation and metabolic stability
Target Compound Data	Azetidine-3-carboxylic acid core scaffold
Comparator Or Baseline	Proline (five-membered pyrrolidine ring) and other proline mimetics
Quantified Difference	Not quantified for this specific compound; class-level inference from azetidine-3-carboxylic acid literature
Conditions	Peptidomimetic design principles derived from medicinal chemistry reviews

Why This Matters

When a medicinal chemistry program requires a non-proteinogenic amino acid building block with distinct backbone geometry from proline, azetidine-3-carboxylic acid derivatives provide a structurally differentiated option.

• [1] NBInno. (2025). Azetidine-3-carboxylic Acid: A Comprehensive Overview. View Source

Thiophene-Acetyl Linker vs. Carbonyl and Methyl Linkers

The target compound features a thiophen-2-ylacetyl linker, differing structurally from the thiophene-2-carbonyl linker (CAS 1339416-02-2) and the thiophen-2-ylmethyl linker (CAS 1340207-57-9) found in commercial analogs [1]. The acetyl linker introduces an additional methylene unit relative to the carbonyl analog, altering both molecular flexibility and electronic conjugation with the azetidine nitrogen. These structural distinctions can affect binding interactions, physicochemical properties, and synthetic derivatization pathways, although no quantitative comparative data are available for this specific compound.

Linker Chemistry

Head-to-head

Acetyl linker (-CH2-CO-) vs carbonyl (-CO-) vs methyl (-CH2-); methylene spacer alters electronic properties and flexibility

Linker choice critical for SAR consistency

Mismatched linker confounds biological interpretation

Evidence Dimension	Linker chemistry between thiophene and azetidine moieties
Target Compound Data	Thiophen-2-ylacetyl linker (-CH2-C(=O)-)
Comparator Or Baseline	Thiophene-2-carbonyl linker (-C(=O)-) (CAS 1339416-02-2); Thiophen-2-ylmethyl linker (-CH2-) (CAS 1340207-57-9)
Quantified Difference	Structural difference: presence/absence of methylene spacer alters electronic properties and conformational freedom
Conditions	Structural comparison based on chemical nomenclature and CAS registry assignments

Why This Matters

In SAR campaigns, linker length and electronic character directly impact target binding and physicochemical profiles; using an analog with a different linker risks confounding biological results and obscuring true SAR trends.

• [1] Kuujia. (n.d.). CAS 1340207-57-9 (1-(Thiophen-2-ylmethyl)azetidine-3-carboxylic acid) and CAS 1339416-02-2 (1-(Thiophene-2-carbonyl)azetidine-3-carboxylic acid) Chemical Profiles. View Source

1-[2-(Thiophen-2-yl)acetyl]azetidine-3-carboxylic Acid: Application Scenarios

Conformationally Constrained Peptidomimetic Synthesis

The azetidine-3-carboxylic acid core provides a rigid, non-proteinogenic β-amino acid scaffold suitable for incorporation into cyclic peptides and peptidomimetics [1]. The N-linked thiophen-2-ylacetyl group offers a handle for further functionalization or for modulating physicochemical properties. This compound is appropriate for medicinal chemistry campaigns seeking to explore conformational restriction as a strategy to enhance target binding or metabolic stability, as inferred from the broader azetidine-3-carboxylic acid literature [1].

Quality-Controlled Procurement for Regulated Workflows

Sourcing from vendors providing batch-specific QC documentation—including NMR, HPLC, and GC at 98% purity [1]—enables this compound to be integrated into synthetic routes where chemical identity verification and purity threshold compliance are mandatory. This reduces the need for in-house re-characterization and ensures traceability, supporting use in published research, patent filings, or early-stage development where analytical rigor is required.

SAR Exploration of Thiophene-Linker-Azetidine Chemotypes

The thiophen-2-ylacetyl linker distinguishes this compound from commercially available analogs bearing thiophene-2-carbonyl or thiophen-2-ylmethyl linkers [1]. This structural differentiation makes it a relevant tool for SAR studies examining how linker length and electronic character affect biological activity or physicochemical properties within a series. Procurement of the correct linker variant is essential to avoid confounding SAR interpretation.

Derivatization Platform for Azetidine Probes

The presence of a free carboxylic acid at the 3-position of the azetidine ring provides a site for amide coupling, esterification, or other standard carboxylate derivatization chemistry. This functional handle, combined with the thiophene moiety, renders the compound a versatile intermediate for synthesizing chemical probes, affinity ligands, or bioconjugates in early-stage discovery research.

Application

Selection Property

Validation Focus

Peptidomimetic Synthesis

Azetidine core rigidity

Backbone geometry & metabolic stability context

Regulated Procurement

Batch-specific QC documentation

Identity verification & purity compliance

SAR Linker Studies

Linker chemistry distinction

Linker-length effects on SAR interpretation

Derivatization Platform

Free carboxylic acid handle

Amide/ester coupling compatibility

• [1] NBInno. (2025). Azetidine-3-carboxylic Acid: A Comprehensive Overview. View Source